Decanoyl-L-carnitine chloride

• Molecular Formula: C17H34ClNO4
• Molecular Weight: 351.9 g/mol
• InChI: InChI=1S/C17H33NO4.ClH/c1-5-6-7-8-9-10-11-12-17(21)22-15(13-16(19)20)14-18(2,3)4;/h15H,5-14H2,1-4H3;1H
• InChIKey: KETNUEKCBCWXCU-UHFFFAOYSA-N

Decanoyl-L-carnitine Chloride: C10 Acylcarnitine for Metabolism Research

Decanoyl-L-carnitine chloride is a medium-chain acylcarnitine formed by the esterification of L-carnitine with decanoic acid (C10:0) . As a critical intermediate in mitochondrial and peroxisomal fatty acid beta-oxidation, it facilitates the transport of decanoic acid across cellular membranes for energy production . Characterized as a white crystalline solid with a purity of ≥98% , this compound serves as an essential analytical standard for clinical metabolomics, a metabolic tracer for investigating inborn errors of metabolism, and a key tool for probing mitochondrial function in basic research.

Metabolomics research standard for acylcarnitine profiling

Metabolic tracer for peroxisomal and mitochondrial β‑oxidation studies

Mitochondrial function probe in disease‑model research

Why Decanoyl-L-carnitine Cannot Be Replaced

In scientific research, acylcarnitines of different chain lengths are not interchangeable; their specific carbon chain length dictates their metabolic fate, diagnostic utility, and biological activity. For example, the peroxisomal versus mitochondrial origin of specific acylcarnitines is chain-length-dependent, with C10-carnitine being a proven product of peroxisomal beta-oxidation under specific conditions [1]. Furthermore, the differential oxidation rates of various acylcarnitines (e.g., decanoylcarnitine vs. octanoylcarnitine) in pathophysiological states can vary significantly, with studies showing a ~70% decrease in decanoylcarnitine oxidation compared to a 50% decrease for octanoylcarnitine in a model of Reye's Syndrome [2]. Using an incorrect chain length would thus confound results, misrepresent metabolic flux, or fail as a specific diagnostic biomarker. The following evidence underscores the unique, quantifiable role of Decanoyl-L-carnitine chloride that justifies its specific procurement.

Chain‑length dictates metabolic origin: C10‑carnitine is a reported peroxisomal product, while other acylcarnitines are primarily mitochondrial, risking confounded metabolic flux interpretation.

Differential oxidation inhibition profile between C10 and C8 acylcarnitine in mitochondrial stress models may misrepresent functional impairment if substituted.

• [1] Violante, S., IJlst, L., Te Brinke, H., Koster, J., Tavares de Almeida, I., Wanders, R. J., ... & Houten, S. M. (2013). Peroxisomes contribute to the acylcarnitine production when the carnitine shuttle is deficient. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(9), 1467-1474. View Source
• [2] Thayer, W. S. (1984). Inhibition of mitochondrial fatty acid oxidation in pentenoic acid-induced fatty liver. A possible model for Reye's syndrome. Journal of Biological Chemistry, 259(10), 6090-6095. View Source

Decanoyl-L-carnitine vs. Key Analogs

C10 vs. C8 Carnitine Oxidation in Reye's Model

In a rat model of 4-pentenoic acid-induced fatty liver (a model for Reye's Syndrome), the oxidation of various acylcarnitines was differentially inhibited [1]. The oxidation rate of decanoylcarnitine was decreased by approximately 70%, whereas the oxidation of the shorter-chain analog octanoylcarnitine was decreased by only 50% [1]. This differential susceptibility highlights a critical, quantifiable distinction in how these two medium-chain acylcarnitines are handled by compromised mitochondria.

C10 vs. C8 Oxidation

Head‑to‑head

~20 pp greater inhibition

Supports detection of mitochondrial fatty acid oxidation impairment

Reported in 4‑pentenoic acid model

Evidence Dimension	Rate of mitochondrial fatty acid oxidation (percentage decrease from control)
Target Compound Data	Decreased by ~70%
Comparator Or Baseline	Octanoylcarnitine: Decreased by ~50%
Quantified Difference	20 percentage-point greater inhibition for decanoylcarnitine
Conditions	Isolated rat liver mitochondria following in vivo treatment with 4-pentenoic acid (80 mg/kg, i.p.).

Why This Matters

This 20-percentage-point difference is crucial for researchers modeling specific metabolic disorders, as it demonstrates that decanoylcarnitine is a more sensitive probe than octanoylcarnitine for detecting impairments in mitochondrial long-/medium-chain fatty acid oxidation.

• [1] Thayer, W. S. (1984). Inhibition of mitochondrial fatty acid oxidation in pentenoic acid-induced fatty liver. A possible model for Reye's syndrome. Journal of Biological Chemistry, 259(10), 6090-6095. View Source

Peroxisomal C10-Carnitine as Diagnostic Marker

The production of C10-carnitine (decanoylcarnitine) has been specifically linked to peroxisomal beta-oxidation [1]. In human fibroblasts deficient in carnitine palmitoyltransferase 2 (CPT2) or carnitine-acylcarnitine translocase (CACT), extracellular levels of C10-carnitine are significantly elevated [1]. Crucially, in the absence of peroxisomes, C10-carnitine is not produced, proving its identity as a product of peroxisomal, not mitochondrial, metabolism under these conditions [1]. This contrasts with other acylcarnitines which may be primarily of mitochondrial origin.

Peroxisomal Origin

Class‑level

Decanoylcarnitine: peroxisomal product vs. Other acylcarnitines: primarily mitochondrial

Supports use as specific biomarker for peroxisomal disorder research

Reported in CPT2/CACT‑deficient fibroblasts

Evidence Dimension	Cellular origin of acylcarnitine
Target Compound Data	C10-carnitine (decanoylcarnitine) is a proven product of peroxisomal β-oxidation.
Comparator Or Baseline	Other acylcarnitines (e.g., long-chain species) are primarily products of mitochondrial β-oxidation.
Quantified Difference	Qualitative difference in metabolic pathway origin.
Conditions	CPT2- and CACT-deficient human fibroblasts.

Why This Matters

This specificity makes Decanoyl-L-carnitine chloride an indispensable standard and tracer for diagnosing and investigating peroxisomal disorders or deficiencies in the mitochondrial carnitine shuttle, where other acylcarnitines would not serve as specific biomarkers.

• [1] Violante, S., IJlst, L., Te Brinke, H., Koster, J., Tavares de Almeida, I., Wanders, R. J., ... & Houten, S. M. (2013). Peroxisomes contribute to the acylcarnitine production when the carnitine shuttle is deficient. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(9), 1467-1474. View Source

Decanoylcarnitine vs. Lactate in PUFA Metabolism

In isolated rat hepatocytes, the addition of L-decanoylcarnitine was shown to stimulate the formation of C24 fatty acid intermediates and the final products docosapentaenoic acid (DPA, 22:5n-6) and docosahexaenoic acid (DHA, 22:6n-3) from radiolabeled precursors [1]. Importantly, while lactate reduced the oxidation of [1-14C]-labeled substrates, L-decanoylcarnitine did not, indicating that it promotes anabolic lipid remodeling without suppressing catabolic fatty acid oxidation [1]. This is a distinct functional profile compared to another common metabolic modulator.

PUFA Metabolism

Head‑to‑head

Stimulates DHA synthesis without reducing oxidation vs. Lactate reduces substrate oxidation

Supports selective study of elongation/desaturation pathways

Isolated rat hepatocyte model

Evidence Dimension	Effect on substrate oxidation vs. metabolite formation
Target Compound Data	L-decanoylcarnitine: Stimulated formation of C24 intermediates and DHA; did not reduce substrate oxidation.
Comparator Or Baseline	Lactate: Reduced substrate oxidation.
Quantified Difference	Qualitative difference in metabolic outcome.
Conditions	Isolated rat hepatocytes incubated with [1-14C]-labeled PUFA precursors.

Why This Matters

For researchers studying DHA synthesis or membrane lipid composition, Decanoyl-L-carnitine chloride offers a unique tool to selectively promote desaturation/elongation pathways without the confounding variable of suppressed beta-oxidation, unlike other modulators like lactate.

• [1] Tran, T. N., Retterstøl, K., & Christophersen, B. O. (2006). Differences in the conversion of the polyunsaturated fatty acids [1-14C]22:4(n-6) and [1-14C]22:5(n-3) to [14C]22:5(n-6) and [14C]22:6(n-3) in isolated rat hepatocytes. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1761(2), 167-177. View Source

Decanoylcarnitine Safety in MCAD Deficiency Model

In a study investigating the pathophysiology of Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency, the effects of accumulating free fatty acids versus their carnitine esters were compared [1]. While decanoic acid (DA) and cis-4-decenoic acid (cDA) were shown to significantly impair mitochondrial function (increasing state 4 respiration, decreasing RCR, and reducing membrane potential in rat brain and liver mitochondria), octanoylcarnitine and decanoylcarnitine did not alter any of the tested mitochondrial parameters [1]. This provides a direct, protective functional comparison.

Mitochondrial Parameter Comparison

Head‑to‑head

No alteration of mitochondrial parameters vs. Free acids impair respiration and membrane potential

Supports model‑safety endpoint context for MCAD research

Rat brain/liver mitochondria

Evidence Dimension	Effect on mitochondrial function (respiration, membrane potential)
Target Compound Data	Decanoylcarnitine: No alteration of any tested parameter.
Comparator Or Baseline	Decanoic Acid (DA) and cis-4-Decenoic Acid (cDA): Increased state 4 respiration, decreased RCR, and decreased membrane potential.
Quantified Difference	Qualitative difference: toxic vs. non-toxic.
Conditions	Isolated rat brain and liver mitochondria.

Why This Matters

This evidence directly supports the use of Decanoyl-L-carnitine chloride in experiments designed to distinguish the toxic effects of free fatty acids from their benign carnitine-conjugated forms. It validates its role as a non-toxic metabolite and supports its use as a safe standard in cellular assays.

• [1] Wajner, M., Cecatto, C., da Silva, J. C., Wajner, A., Godoy, K. D. S., Ribeiro, R. T., & Amaral, A. U. (2018). Disruption of brain and liver mitochondrial function caused by cis-4-decenoic and decanoic acids but not by octanoylcarnitine and decanoylcarnitine: is L-carnitine supplementation protective to MCAD deficient patients?. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1859(12), 1289-1301. View Source

Decanoyl-L-carnitine Research Applications

Calibration Standard for Clinical Metabolomics Screening

Due to its specific elevation in CPT2 and CACT deficiency as a product of peroxisomal beta-oxidation [1], Decanoyl-L-carnitine chloride is an essential certified standard for calibrating and validating liquid chromatography-mass spectrometry (LC-MS/MS) assays in newborn screening and diagnostic labs. Its use ensures accurate quantification of C10-carnitine in patient blood spots, enabling differential diagnosis of disorders like MCAD deficiency, CPT2 deficiency, and peroxisomal biogenesis disorders.

DHA Synthesis and Membrane Lipid Remodeling

Given its unique ability to stimulate the formation of docosahexaenoic acid (DHA) and C24 fatty acid intermediates in hepatocytes without inhibiting fatty acid oxidation [2], Decanoyl-L-carnitine chloride is the optimal tool for researchers dissecting the pathways of very long-chain PUFA synthesis. It allows for the selective upregulation of the elongation/desaturation pathway, providing a cleaner system for studying the enzymes and regulatory steps involved in DHA production compared to using non-specific metabolic modulators like lactate.

Mitochondrial Vulnerability in Reye's and Liver Injury Models

The observation that decanoylcarnitine oxidation is inhibited to a greater extent (~70%) than octanoylcarnitine (~50%) in a model of Reye's Syndrome [3] makes it a highly sensitive substrate for studying drug-induced mitochondrial dysfunction. Researchers can use Decanoyl-L-carnitine chloride to assess the functional integrity of the medium-/long-chain fatty acid oxidation machinery in isolated mitochondria or cell cultures following exposure to hepatotoxic drugs or disease-relevant stressors, providing more nuanced data than using shorter-chain acylcarnitines.

Non-Toxic Acylcarnitine Control in MCAD Research

In cellular or mitochondrial assays modeling MCAD deficiency, the accumulating free fatty acids (like decanoic acid) are highly toxic [4]. Decanoyl-L-carnitine chloride serves as the essential negative control to distinguish between the effects of the toxic free fatty acid and the benign, conjugated form. Including this compound in experimental designs allows researchers to confidently attribute observed mitochondrial dysfunction to the specific toxic species, validating the protective role of carnitine conjugation and the safety of acylcarnitine standards in in vitro systems.

Application

Selection Property

Validation Focus

Metabolomics research assay calibration

Certified analytical standard for LC‑MS/MS

Accurate C10‑carnitine quantification in research matrices

DHA synthesis and membrane remodeling studies

Selective stimulation of elongation/desaturation pathway

Pathway‑specific modulation without oxidation inhibition

Mitochondrial vulnerability research in Reye's model

Differential oxidation sensitivity review

Medium‑/long‑chain FAO integrity assessment

MCAD deficiency model‑safety endpoint control

Reported lack of mitochondrial parameter alteration

Distinguishing free fatty acid toxicity from conjugate effects

• [1] Violante, S., IJlst, L., Te Brinke, H., Koster, J., Tavares de Almeida, I., Wanders, R. J., ... & Houten, S. M. (2013). Peroxisomes contribute to the acylcarnitine production when the carnitine shuttle is deficient. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(9), 1467-1474. View Source
• [2] Tran, T. N., Retterstøl, K., & Christophersen, B. O. (2006). Differences in the conversion of the polyunsaturated fatty acids [1-14C]22:4(n-6) and [1-14C]22:5(n-3) to [14C]22:5(n-6) and [14C]22:6(n-3) in isolated rat hepatocytes. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1761(2), 167-177. View Source
• [3] Thayer, W. S. (1984). Inhibition of mitochondrial fatty acid oxidation in pentenoic acid-induced fatty liver. A possible model for Reye's syndrome. Journal of Biological Chemistry, 259(10), 6090-6095. View Source
• [4] Wajner, M., Cecatto, C., da Silva, J. C., Wajner, A., Godoy, K. D. S., Ribeiro, R. T., & Amaral, A. U. (2018). Disruption of brain and liver mitochondrial function caused by cis-4-decenoic and decanoic acids but not by octanoylcarnitine and decanoylcarnitine: is L-carnitine supplementation protective to MCAD deficient patients?. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1859(12), 1289-1301. View Source